Cas no 101748-93-0 (9H-Thioxanthene-9,9-dipropanamine,N,N'-dipropyl-, hydrochloride (1:2))

• Product Name: 9H-Thioxanthene-9,9-dipropanamine,N,N'-dipropyl-, hydrochloride (1:2)
• CAS No: 101748-93-0
• MF: C₂₅H₃₈Cl₂N₂S
• MW: 469.5536236763
• CID: 178425
• PubChem ID: 3063871
• Update Time: 2025-04-19

9H-Thioxanthene-9,9-dipropanamine,N,N'-dipropyl-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 9H-Thioxanthene-9,9-dipropanamine,N,N'-dipropyl-, hydrochloride (1:2)
• N-propyl-3-[9-[3-(propylamino)propyl]thioxanthen-9-yl]propan-1-amine,dihydrochloride
• Tioxantene 9-bis-(gamma-N-propilaminopropano)dicloridrato
• N,N'-Dipropyl-thioxanthene-9,9'-bis(propylamine) dihydrochloride
• Thioxanthene-9,9'-bis(propylamine), N,N'-dipropyl-, dihydrochloride
• 101748-93-0
• Tioxantene 9-bis-(gamma-N-propilaminopropano)dicloridrato [Italian]
• DTXSID80144158

• Inchi： 1S/C25H36N2S.2ClH/c1-3-17-26-19-9-15-25(16-10-20-27-18-4-2)21-11-5-7-13-23(21)28-24-14-8-6-12-22(24)25;;/h5-8,11-14,26-27H,3-4,9-10,15-20H2,1-2H3;2*1H
• InChI Key： MRHNEUMPXKXPFW-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1C2C=CC=CC=2C(C2C=CC=CC1=2)(CCCNCCC)CCCNCCC

Computed Properties

• Exact Mass: 468.21364
• Monoisotopic Mass: 468.213275
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 12
• Complexity: 389
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4

Experimental Properties

• Boiling Point: 510.5°Cat760mmHg
• Flash Point: 262.5°C
• PSA: 24.06
• LogP: 8.38270